Cas no 1354002-15-5 (Isopropyl-methyl-(S)-piperidin-3-yl-amine)

Isopropyl-methyl-(S)-piperidin-3-yl-amine is a chiral amine derivative featuring a piperidine scaffold with an isopropyl and methyl substitution at the nitrogen center. The (S)-configuration ensures stereochemical specificity, making it valuable for asymmetric synthesis and pharmaceutical applications. Its structural rigidity and basicity enhance its utility as a building block in medicinal chemistry, particularly for designing bioactive molecules targeting central nervous system (CNS) receptors. The compound’s well-defined stereochemistry and functional group compatibility facilitate precise modifications, supporting its role in the development of enantioselective catalysts or chiral intermediates. High purity and stability further underscore its suitability for research and industrial-scale applications.

Isopropyl-methyl-(S)-piperidin-3-yl-amine structure

1354002-15-5 structure

Product Name:Isopropyl-methyl-(S)-piperidin-3-yl-amine

CAS No:1354002-15-5

MF:C₉H₂₀N₂

MW:156.268502235413

CID:2158241

Update Time:2025-06-13

Isopropyl-methyl-(S)-piperidin-3-yl-amine Chemical and Physical Properties

Names and Identifiers

- Isopropyl-methyl-(s)-piperidin-3-yl-amine
- (S)-N-Isopropyl-N-methylpiperidin-3-amine
- AM95782
- Isopropyl methyl-(S)-piperidin-3-ylamine
- Isopropyl-methyl-(S)-piperidin-3-yl-amine
- Inchi： 1S/C9H20N2/c1-8(2)11(3)9-5-4-6-10-7-9/h8-10H,4-7H2,1-3H3/t9-/m0/s1
- InChI Key： HDYQVQNYWTZKNE-VIFPVBQESA-N
- SMILES： N(C)(C(C)C)[C@@H]1CNCCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 112
Topological Polar Surface Area: 15.3

Isopropyl-methyl-(S)-piperidin-3-yl-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	088195-1g	Isopropyl-methyl-(S)-piperidin-3-yl-amine	1354002-15-5		1g	￡945.00	2022-03-01
Chemenu	CM498343-1g	(S)-N-Isopropyl-N-methylpiperidin-3-amine	1354002-15-5	97%	1g	$986	2022-09-03

Isopropyl-methyl-(S)-piperidin-3-yl-amine Related Literature

1. Ether-soluble hole-transporting polymers based on triphenylamine/phenothiazine moieties with shallow HOMO levels†

Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
4. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
5. Etching of glass microchips with supercritical water†

Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on Isopropyl-methyl-(S)-piperidin-3-yl-amine

Recent Advances in the Study of Isopropyl-methyl-(S)-piperidin-3-yl-amine (CAS: 1354002-15-5) in Chemical Biology and Pharmaceutical Research

The compound Isopropyl-methyl-(S)-piperidin-3-yl-amine (CAS: 1354002-15-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its piperidine scaffold, has shown promise as a key intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have focused on its role in modulating neurotransmitter systems, particularly in the context of neurological disorders, owing to its structural similarity to known neuromodulators.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a selective ligand for G-protein-coupled receptors (GPCRs). The research team utilized molecular docking simulations and in vitro binding assays to demonstrate its high affinity for specific serotonin receptor subtypes. These findings suggest that Isopropyl-methyl-(S)-piperidin-3-yl-amine could serve as a valuable scaffold for developing novel psychotropic medications with improved selectivity profiles.

In parallel, investigations into the compound's pharmacokinetic properties have revealed favorable characteristics, including good blood-brain barrier penetration and metabolic stability. A recent preclinical study highlighted its potential in addressing treatment-resistant depression, with animal models showing significant improvement in behavioral assays following administration of derivatives based on this chemical structure.

The synthetic accessibility of Isopropyl-methyl-(S)-piperidin-3-yl-amine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized asymmetric synthesis route that achieves >99% enantiomeric excess while maintaining scalability for industrial production. This advancement addresses previous challenges in obtaining the compound in sufficient quantities for comprehensive pharmacological evaluation.

Emerging applications in cancer therapeutics have also been reported, with preliminary studies indicating that certain derivatives of Isopropyl-methyl-(S)-piperidin-3-yl-amine exhibit inhibitory effects on histone deacetylases (HDACs). These findings, though still in early stages, open new avenues for developing epigenetic modulators based on this chemical framework.

As research continues, the versatility of Isopropyl-methyl-(S)-piperidin-3-yl-amine (CAS: 1354002-15-5) as a building block for drug discovery becomes increasingly apparent. Its unique stereochemical properties and demonstrated biological activities position it as a compound of significant interest for future therapeutic development across multiple disease areas.